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Compound of Interest

Compound Name: Tungsten-183

Cat. No.: B082725 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of Tungsten-183, ensuring the protection of

researchers, scientists, and drug development professionals. Adherence to these guidelines is

critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Tungsten-183 is a radioactive isotope with a very long half-life, emitting low-energy alpha

particles.[1][2] While the external radiation risk is minimal due to the low penetration power of

alpha radiation, internal exposure through inhalation or ingestion of Tungsten-183 dust or

fumes can pose a significant health hazard.[3] Therefore, the primary safety objective is to

prevent internal contamination.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate the risks associated with Tungsten-
183. The following table summarizes the required equipment, which should be worn at all times

when handling this material.
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PPE Component Specification Purpose

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator

To prevent inhalation of

airborne Tungsten-183

particles.

Hand Protection Double-layered nitrile gloves
To prevent skin contact and

cross-contamination.

Body Protection
Full-length laboratory coat with

closed cuffs

To protect skin and personal

clothing from contamination.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes of solutions

containing Tungsten-183.

Foot Protection Closed-toe shoes
To protect feet from spills and

falling objects.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This detailed workflow is designed to minimize exposure and prevent the spread of

contamination during the handling of Tungsten-183.
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Safe Handling Workflow for Tungsten-183

Preparation

Handling

Decontamination & Waste Disposal

Post-Handling

Designate a controlled work area

Don all required PPE

Gather all necessary equipment and materials

Weigh Tungsten-183 in a ventilated enclosure

Transfer material carefully to minimize dust

Perform experimental procedures

Survey work area and equipment for contamination

Decontaminate surfaces and equipment as needed

Segregate and package waste

Remove PPE in the designated area

Wash hands and forearms thoroughly

Monitor for personal contamination

Click to download full resolution via product page
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Experimental Protocol for Safe Handling:

Preparation:

Designate a specific area for handling Tungsten-183, clearly marked with appropriate

radiation warning signs.

Cover work surfaces with absorbent, disposable bench paper.

Before entering the designated area, put on all required PPE as specified in the table

above.

Ensure all necessary equipment (e.g., balances, spatulas, containers) is within the

designated area to avoid unnecessary movement.

Handling:

All manipulations of Tungsten-183 powder should be conducted within a certified

chemical fume hood or a glove box to contain any airborne particles.

When weighing, use gentle movements to minimize the generation of dust.

If transferring the material, use techniques that reduce the likelihood of spills and dust

formation.

During experimental procedures, maintain a clean and organized workspace.

Decontamination and Waste Disposal:

After handling is complete, use a survey meter appropriate for detecting alpha radiation to

monitor the work area, equipment, and yourself for any contamination.

If contamination is found, decontaminate the affected surfaces using appropriate cleaning

agents.

All contaminated materials, including used PPE, bench paper, and cleaning supplies, must

be treated as radioactive waste.
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Post-Handling:

Remove PPE in a designated area, starting with gloves, followed by the lab coat, and then

respiratory and eye protection, to prevent cross-contamination.

Immediately wash hands and forearms thoroughly with soap and water.

Before leaving the work area, perform a final personal survey for any contamination.

Disposal Plan: Managing Tungsten-183 Waste
Due to its long half-life, Tungsten-183 waste cannot be held for decay. It must be disposed of

as low-level radioactive waste (LLRW) in accordance with institutional and national regulations.

The following decision tree outlines the disposal process.
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Disposal Decision Tree for Tungsten-183 Waste

Waste Generated

Determine Waste Type

Solid Waste

Solid (e.g., gloves, paper)

Liquid Waste

Liquid (e.g., solutions)

Sharps Waste

Sharps (e.g., needles)

Package in labeled, sealed container for solid LLRW Package in labeled, sealed, non-reactive container for liquid LLRW Package in labeled, puncture-proof container for sharps LLRW

Store in designated radioactive waste accumulation area

Contact Environmental Health & Safety for pickup and disposal

Click to download full resolution via product page

Disposal Decision Tree

Disposal Protocol:

Segregation: At the point of generation, segregate Tungsten-183 waste from non-radioactive

and other types of chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b082725?utm_src=pdf-body-img
https://www.benchchem.com/product/b082725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Packaging:

Solid Waste: Place in a durable, sealed, and clearly labeled container designated for solid

low-level radioactive waste.

Liquid Waste: Collect in a non-reactive, sealed, and clearly labeled container designed for

liquid low-level radioactive waste.

Sharps Waste: Place in a puncture-resistant, sealed, and clearly labeled container

specifically for radioactive sharps.

Labeling: All waste containers must be labeled with the radiation symbol, the isotope

(Tungsten-183), the activity level, the date, and the generating researcher's name.

Storage: Store packaged waste in a designated and secure radioactive waste accumulation

area.

Disposal: Contact your institution's Environmental Health and Safety (EHS) or Radiation

Safety Officer (RSO) to arrange for the pickup and final disposal of the waste. Do not

dispose of Tungsten-183 waste in general trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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